Cas no 2044712-58-3 (9,9-difluoro-1,4-dioxaspiro5.5undecan-5-one)

9,9-Difluoro-1,4-dioxaspiro[5.5]undecan-5-one is a fluorinated spirocyclic ketone with a unique structural framework, combining a dioxolane ring and a cyclohexanone moiety. The presence of two fluorine atoms at the 9-position enhances its reactivity and stability, making it a valuable intermediate in organic synthesis. Its spirocyclic structure offers steric constraints that can influence selectivity in reactions, particularly in the development of pharmaceuticals and agrochemicals. The compound’s ketone functionality allows for further derivatization, while the fluorine atoms contribute to improved metabolic stability and lipophilicity in target molecules. This makes it a versatile building block for applications requiring fluorinated scaffolds.

9,9-difluoro-1,4-dioxaspiro5.5undecan-5-one structure

2044712-58-3 structure

Product Name:9,9-difluoro-1,4-dioxaspiro5.5undecan-5-one

CAS No:2044712-58-3

MF:C₉H₁₂F₂O₃

MW:206.186590194702

MDL:MFCD30476405

CID:4634389

PubChem ID:125424879

Update Time:2025-10-29

9,9-difluoro-1,4-dioxaspiro5.5undecan-5-one Chemical and Physical Properties

Names and Identifiers

- 9,9-difluoro-1,4-dioxaspiro[5.5]undecan-5-one
- 1,4-Dioxaspiro[5.5]undecan-5-one, 9,9-difluoro-
- 9,9-difluoro-1,4-dioxaspiro5.5undecan-5-one
- MDL： MFCD30476405
- Inchi： 1S/C9H12F2O3/c10-9(11)3-1-8(2-4-9)7(12)13-5-6-14-8/h1-6H2
- InChI Key： AHTWJUKMPVINOO-UHFFFAOYSA-N
- SMILES： O1C2(CCC(F)(F)CC2)C(=O)OCC1

9,9-difluoro-1,4-dioxaspiro5.5undecan-5-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D458430-2.5mg	9,9-difluoro-1,4-dioxaspiro[5.5]undecan-5-one	2044712-58-3		2.5mg	$ 50.00	2022-06-05
TRC	D458430-5mg	9,9-difluoro-1,4-dioxaspiro[5.5]undecan-5-one	2044712-58-3		5mg	$ 70.00	2022-06-05
TRC	D458430-25mg	9,9-difluoro-1,4-dioxaspiro[5.5]undecan-5-one	2044712-58-3		25mg	$ 250.00	2022-06-05
Chemenu	CM420599-1g	9,9-difluoro-1,4-dioxaspiro[5.5]undecan-5-one	2044712-58-3	95%+	1g	$1787	2023-02-02
Enamine	EN300-315541-1g	9,9-difluoro-1,4-dioxaspiro[5.5]undecan-5-one	2044712-58-3	95%	1g	$1500.0	2023-09-05
Enamine	EN300-315541-5g	9,9-difluoro-1,4-dioxaspiro[5.5]undecan-5-one	2044712-58-3	95%	5g	$4349.0	2023-09-05
Enamine	EN300-315541-10g	9,9-difluoro-1,4-dioxaspiro[5.5]undecan-5-one	2044712-58-3	95%	10g	$6450.0	2023-09-05
Enamine	EN300-315541-0.05g	9,9-difluoro-1,4-dioxaspiro[5.5]undecan-5-one	2044712-58-3	95%	0.05g	$347.0	2023-09-05
Enamine	EN300-315541-0.1g	9,9-difluoro-1,4-dioxaspiro[5.5]undecan-5-one	2044712-58-3	95%	0.1g	$518.0	2023-09-05
Enamine	EN300-315541-0.25g	9,9-difluoro-1,4-dioxaspiro[5.5]undecan-5-one	2044712-58-3	95%	0.25g	$743.0	2023-09-05